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Compound of Interest

Compound Name: 5-Chloro-4-fluoro-2-iodopyridine

Cat. No.: B13117359 Get Quote

5-Chloro-4-fluoro-2-iodopyridine is a highly functionalized heterocyclic compound of

significant interest in the fields of medicinal chemistry, agrochemical synthesis, and materials

science.[1][2] Its unique substitution pattern, featuring three distinct halogen atoms (F, Cl, I) at

strategic positions on the pyridine ring, imparts a rich and tunable reactivity profile. The iodine

atom, in particular, serves as a versatile handle for introducing molecular complexity via a

range of cross-coupling reactions, such as Suzuki, Sonogashira, and Negishi couplings.[2][3]

The presence of fluorine can enhance metabolic stability, binding affinity, and pharmacokinetic

properties of target molecules, making this reagent a valuable asset in modern drug discovery.

[1][4]

Given its reactivity and potential biological activity, a thorough understanding and strict

adherence to safety protocols are paramount. This document serves as a self-validating

system for its safe management, grounding all recommendations in established chemical

safety principles and available data.

Section 1: Physicochemical and Structural
Properties
Understanding the fundamental properties of a chemical is the foundation of its safe handling.

The data below has been consolidated from various chemical suppliers and databases.
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Property Value Source(s)

CAS Number 659731-48-3 [2][5]

Molecular Formula C₅H₂ClFIN [2][5][6]

Molecular Weight 257.43 g/mol [2][5][6]

Appearance
White to off-white or brown

solid
[2]

Melting Point 84-91 °C [2]

Boiling Point 251 °C [7]

Density 2.129 g/cm³ [7]

Storage Temperature
2-8 °C (Refrigerator), Inert

Atmosphere, Dark
[2][7]

InChIKey
MAQBAWYSDZIKIC-

UHFFFAOYSA-N
[6]

Section 2: GHS Hazard Identification and
Classification
5-Chloro-4-fluoro-2-iodopyridine is classified as hazardous. The following table summarizes

its GHS classification, which dictates the necessary precautionary measures.[8][9]
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GHS Classification Code Hazard Statement

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [8]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Section 3: Exposure Controls and Personal
Protection
A multi-layered approach is essential to minimize exposure. The hierarchy of controls, from

most to least effective, should always be followed.
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Exposure Control Strategy

Implementation Details

Elimination
(Not Feasible)

Substitution
(Not Applicable)

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Rules)

Certified Chemical Fume Hood

 Isolate

Personal Protective Equipment (PPE)
(Last Line of Defense)

Standard Operating Procedures (SOPs)
& Training

 Inform

Nitrile Gloves

 Protect Skin

Chemical Safety Goggles

 Protect Eyes

Lab Coat

 Protect Body

Protocol for Weighing and Dispensing

Start:
Prepare Workspace

Don PPE:
Goggles, Lab Coat, Gloves

Verify Fume Hood
Operation

Retrieve Compound
from 2-8°C Storage

Allow to Equilibrate
to Room Temp
in Desiccator

Weigh Required Amount
in Fume Hood

Transfer to Reaction Vessel
(Inert Atmosphere if needed)

Clean Spatula & Weigh Boat
with Appropriate Solvent

Return Main Container
to Storage Promptly

End:
Clean Workspace & Doff PPE
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Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling solid 5-Chloro-4-fluoro-2-iodopyridine.

Step-by-Step Handling Protocol:

Preparation: Before retrieving the compound, ensure the chemical fume hood is operational

and the workspace is clean. Prepare all necessary equipment (spatulas, weigh paper/boat,

reaction vessel).

Don PPE: Put on all required personal protective equipment as detailed in Section 3.

Retrieve from Storage: Obtain the container from the refrigerator (2-8°C). [2]4. Equilibration:

To prevent condensation of atmospheric moisture onto the cold solid, allow the sealed

container to warm to room temperature inside a desiccator before opening.

Dispensing: Conduct all weighing and dispensing operations inside the fume hood. Avoid

creating dust. Use a dedicated spatula.

Transfer: Carefully transfer the weighed solid to the reaction vessel. If the subsequent

reaction is moisture or air-sensitive, this transfer should be done under an inert atmosphere

(e.g., nitrogen or argon).

Cleanup: Immediately after use, decontaminate the spatula and any weighing vessel with an

appropriate solvent.

Storage: Securely cap the original container and promptly return it to the designated

refrigerated storage.

Storage Requirements:
Temperature: Store in a refrigerator at 2-8°C. [2]* Atmosphere: Store under an inert

atmosphere (e.g., argon or nitrogen) to prevent potential degradation. [7]The container must

be tightly closed. [8][9]* Light: Keep in a dark place, as some halogenated compounds can

be light-sensitive. [7][9]* Incompatibilities: Store away from strong oxidizing agents. [9]

Section 5: First Aid and Emergency Procedures
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Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If respiratory irritation

or difficulty breathing occurs, seek immediate

medical attention. [8][9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, get medical advice/attention. [8][9]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention. [8][9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical help. [8]

Spill Management:

Minor Spills: Evacuate non-essential personnel. Wearing full PPE, carefully sweep up the

solid material, avoiding dust generation. Place it into a suitable, labeled container for

disposal. Clean the spill area with an appropriate solvent and absorbent material.

Major Spills: Evacuate the area immediately and contact your institution's emergency

response team.

Fire-Fighting Measures:

Use a dry chemical, carbon dioxide, or foam extinguisher.

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

[9]* Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
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including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen

iodide, and hydrogen chloride gas. [9]

Section 6: Reactivity Profile and Stability
Chemical Stability: The compound is stable under recommended storage conditions. [9]*

Conditions to Avoid: Avoid exposure to heat, direct sunlight, and moisture. [9]* Incompatible

Materials: Avoid contact with strong oxidizing agents. [9]* Reactivity: The C-I bond is the

most labile and is the primary site for cross-coupling reactions. The other positions can also

be functionalized under specific conditions, such as directed ortho-metalation, though this

can be complex. The pyridine nitrogen is basic and can be protonated or alkylated.

Caption: Key reactivity sites on the 5-Chloro-4-fluoro-2-iodopyridine molecule.

Section 7: Application and Synthesis Overview
This compound is a cornerstone intermediate for building complex molecules. [3]Its primary

utility lies in the selective functionalization of the C2-position via the highly reactive C-I bond.

Example Synthetic Protocol: Lithiation-Iodination
(Illustrative)
While the exact synthesis of 5-Chloro-4-fluoro-2-iodopyridine is proprietary for many

suppliers, the principles can be illustrated by analogous reactions on similar scaffolds, such as

the iodination of a chloropyridine derivative. The synthesis often starts from a more readily

available precursor like 5-Chloro-2-fluoropyridine. [7]A common strategy involves directed

ortho-metalation followed by quenching with an iodine source.

Disclaimer: This is a generalized, illustrative protocol based on literature procedures for similar

compounds. [10][11]It must be adapted and optimized by a qualified chemist.

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

Inert Atmosphere: Purge the entire system with dry nitrogen or argon.
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Precursor Solution: In the flask, dissolve the precursor (e.g., 5-chloro-2-fluoropyridine) in a

dry, aprotic solvent like tetrahydrofuran (THF).

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Deprotonation: Slowly add a strong, non-nucleophilic base, such as Lithium

Diisopropylamide (LDA), dropwise via syringe, ensuring the internal temperature remains

below -70 °C. The base selectively removes a proton adjacent to a directing group.

Stirring: Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete formation

of the lithiated intermediate.

Iodination: Prepare a solution of iodine (I₂) in dry THF. Add this solution dropwise to the

reaction mixture at -78 °C.

Reaction: Allow the reaction to stir at -78 °C for 1-2 hours.

Quenching: Slowly quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate (Na₂S₂O₃) to consume excess iodine.

Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add

water, and extract the product into an organic solvent (e.g., ethyl acetate or diethyl ether).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then

typically purified by column chromatography on silica gel.

Conclusion
5-Chloro-4-fluoro-2-iodopyridine is a powerful synthetic tool with significant potential in

research and development. However, its utility is matched by its potential hazards. A

comprehensive understanding of its physicochemical properties, reactivity, and associated

toxicities is non-negotiable for its safe use. By implementing robust engineering controls,

consistently using appropriate PPE, and adhering to the detailed handling and storage

protocols outlined in this guide, researchers can mitigate risks and harness the full synthetic

potential of this valuable intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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